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Compound of Interest

5-Chloro-2,4-
Compound Name:
difluorophenylacetonitrile

CAS No.: 1429422-26-3

Cat. No.: B1432692

Get Quote

\ J

CAS: 141481-81-2 | Formula: CsHaCIFzN | M.W.: 187.57 g/mol

Part 1: Molecular Architecture & Physicochemical Profile

This guide moves beyond standard safety data to analyze the behavior of 5-Chloro-2,4-
difluorophenylacetonitrile.[1] As a researcher, understanding the electronic environment of
this molecule is critical for both safety and synthetic strategy.

1.1 Electronic Scaffold Analysis

The molecule features a phenyl ring highly activated by electron-withdrawing groups (EWGS).

e 2,4-Difluoro Substitution: The fluorine atoms induce a strong dipole, pulling electron density
from the ring (inductive effect, -1). This makes the ring electron-deficient.

» 5-Chloro Substituent: Adds steric bulk and further inductive withdrawal, though less than
fluorine.
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» Acetonitrile Group (-CH2CN): Acts as a versatile synthetic handle but also introduces
metabolic toxicity risks (cyanide liberation potential).

1.2 Ehyqicnchpmical Data Table

Property Value | Characteristic Operational Implication

_ . o May solidify in cool storage;
) Low-melting solid or Liquid )
Physical State requires "hot box" or warm
(MP ~38-42°C) _ _
bath for dispensing.

- ) ] Low volatility at RT, but
Boiling Point ~260°C (Predicted) )
aerosols are highly hazardous.

Incompatible with aqueous
. DMSO, Methanol, DCM, Ethyl ) . )
Solubility Acetat extraction without organic
cetate
cosolvent.

. ) Combustible but not highly
Flash Point >110°C (Predicted)
flammable.

) Denser than water; sinks in
Density ~1.4 g/lcm3 )
aqueous spills.

Part 2: Hazard Profiling & Risk Mitigation (GHS
Standards)[1]

Signal Word: DANGER

This compound belongs to the class of halogenated phenylacetonitriles. While it is an organic
nitrile, it must be treated with the rigor of a cyanide precursor due to metabolic liberation of
HCN and skin absorption risks.

2.1 Core Hazards

» Acute Toxicity (Oral/Dermal/Inhalation): High.[1] The lipophilic nature of the halogenated ring
facilitates rapid dermal absorption.

» Skin/Eye Corrosion: The fluorinated ring can cause severe irritation and potential chemical
burns upon prolonged contact.
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+ Metabolic Cyanide Poisoning: Unlike inorganic cyanides (e.g., NaCN), this compound does
not release CN~ instantly. However, hepatic metabolism (P450 oxidation) can liberate
cyanide ions, leading to delayed cytotoxic hypoxia.

2.2 Hierarchy of Controls (Visualized)

The following diagram outlines the mandatory safety workflow for handling this API
intermediate.

Hazard Source:
5-Chloro-2,4-difluorophenylacetonitrile

Primary Barrier

Engineering Controls:
Fume Hood (Face Velocity > 100 fpm)
Closed Transfer Systems

Secondary Barrier

PPE Layer:
Gloves: Silver Shield (Laminate) or Double Nitrile
Resp: P100/OV Cartridge (if outside hood)

Emergency Protocol

Admin Controls:

Cyanide Antidote Kit On-Site
Buddy System Mandatory

Fig 1. Safety Hierarchy for Halogenated Nitriles

Click to download full resolution via product page

Part 3: Strategic Reactivity & Synthetic Utility

For the drug development chemist, the value of 5-Chloro-2,4-difluorophenylacetonitrile lies
in its bifunctional reactivity. It serves as a scaffold for fluoroquinolones and triazole antifungals.

3.1 The SNAr "Trap"
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The 4-position fluorine is electronically activated by the ortho-fluorine and meta-chlorine. This
makes it highly susceptible to Nucleophilic Aromatic Substitution (SNAr).

o Reagent Choice: Mild nucleophiles (amines, thiols) can displace the 4-F atom under basic
conditions.

o Selectivity: The 2-F is less labile due to steric shielding by the acetonitrile side chain and the
specific resonance patterns.

3.2 Nitrile Transformations

The acetonitrile tail is a "masked" acid or amine.

o Hydrolysis: Acidic hydrolysis yields 5-chloro-2,4-difluorophenylacetic acid (a common
NSAID/agrochemical scaffold).

e Reduction: Lithium Aluminum Hydride (LAH) reduction yields the phenethylamine derivative.

3.3 Synthetic Workflow Diagram

4-Substituted Analog

R-NH2/ Base (Scaffold Diversity)

(SNAr at C4

HCl/H20
5-Chloro-2,4-difluoro- (Reflux) Phenylacetic Acid Deriv.
henylacetonitrile Hydrolysis
e LiAlH4 / THF (Hydrolysis)

Phenethylamine Deriv.
(Reduction)

Fig 2. Divergent Synthetic Pathways

Click to download full resolution via product page

Part 4: Operational Protocols
4.1 Storage & Stability

o Temperature: Store at 2-8°C. While stable at room temperature, cooler storage prevents
slow hydrolysis or discoloration.
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o Atmosphere: Hygroscopic. Store under Argon or Nitrogen. Moisture can hydrolyze the nitrile
to the amide over time.

e Segregation: Keep away from strong oxidizers and acids.[2] Contact with acids can liberate
HCN.

4.2 Handling "Low-Melting" Solids

Since the MP is ~40°C, the material often arrives as a sticky sludge or solid block.
e Do not chip/scrape: This generates dust/aerosols.
» Melt to dispense: Place the sealed container in a water bath at 50°C for 30 minutes.

 Liquid Transfer: Pipette the liquid in a fume hood. This is safer and more accurate than
weighing solids.

4.3 Waste Disposal[1][2]

e Stream: Segregate into "Cyanide/Nitrile Waste" if your facility has a specific stream, or
"Halogenated Organic".

¢ Quenching (Small Spills): Treat with 10% Sodium Hypochlorite (Bleach) to oxidize the nitrile,
only if safe and in a hood. This converts nitriles to cyanates/carbonates.

Part 5: Emergency Response

In case of Exposure:

« Inhalation: Remove to fresh air immediately. If breathing is labored, administer oxygen.[3]
Rescue personnel must wear SCBA.

o Skin: Wash with soap and water for 15 minutes. Do not use organic solvents
(ethanol/DMSO) as they increase absorption.

¢ Ingestion: Do NOT induce vomiting. Transport to ER immediately. Mention "Nitrile poisoning -
potential delayed cyanide effect.”

Fire Fighting:
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e Media: Dry chemical, COz2, or foam.[3][4] Do not use water jet (spreads contamination).

e Byproducts: Burning releases HCI, HF, NOx, and HCN. Full hazmat gear is required.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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